4-benzyl-1-(3-chlorobenzyl)piperidine

• IUPAC Name: 4-benzyl-1-[(3-chlorophenyl)methyl]piperidine
• InChI: InChI=1S/C19H22ClN/c20-19-8-4-7-18(14-19)15-21-11-9-17(10-12-21)13-16-5-2-1-3-6-16/h1-8,14,17H,9-13,15H2
• InChI Key: JQXCIIWXBQIVOS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)CC3=CC(=CC=C3)Cl
• Molecular Formula: C19H22ClN
• Molecular Weight: 299.8 g/mol

Description

4-benzyl-1-(3-chlorobenzyl)piperidine, also known as BTCP, is a synthetic compound that belongs to the family of piperidine derivatives. It was first synthesized in the 1960s and has been widely studied for its potential therapeutic applications.

Mechanism of Action

4-benzyl-1-(3-chlorobenzyl)piperidine acts as a selective dopamine reuptake inhibitor, meaning it prevents the reuptake of dopamine in the brain, leading to increased levels of dopamine in the synaptic cleft. This results in an increase in dopamine signaling, which is associated with the reward pathway in the brain. This mechanism of action is similar to that of cocaine and other stimulants, which makes 4-benzyl-1-(3-chlorobenzyl)piperidine a potential target for drug development.
Biochemical and Physiological Effects
4-benzyl-1-(3-chlorobenzyl)piperidine has been shown to have a number of biochemical and physiological effects. It increases the release of dopamine, norepinephrine, and serotonin in the brain, leading to increased feelings of pleasure, euphoria, and energy. It also increases heart rate, blood pressure, and body temperature, which are all associated with the effects of stimulants.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-benzyl-1-(3-chlorobenzyl)piperidine in lab experiments is its selectivity for dopamine reuptake inhibition. This makes it a useful tool for studying the role of dopamine in various physiological and behavioral processes. However, due to its stimulant properties, 4-benzyl-1-(3-chlorobenzyl)piperidine can also have unwanted side effects, such as hyperactivity and addiction, which need to be carefully controlled in lab experiments.

Future Directions

There are several potential future directions for research on 4-benzyl-1-(3-chlorobenzyl)piperidine. One area of interest is the development of 4-benzyl-1-(3-chlorobenzyl)piperidine-based drugs for the treatment of depression, anxiety, and addiction. Another area of research is the study of the long-term effects of 4-benzyl-1-(3-chlorobenzyl)piperidine on the brain and behavior, particularly in relation to addiction and withdrawal. Additionally, 4-benzyl-1-(3-chlorobenzyl)piperidine could be used as a tool for studying the role of dopamine in various physiological and behavioral processes, such as learning and memory.

Synthesis Methods

The synthesis of 4-benzyl-1-(3-chlorobenzyl)piperidine involves the reaction of 3-chlorobenzyl chloride with benzylpiperidine in the presence of a base such as potassium carbonate. The resulting product is then purified using column chromatography to obtain pure 4-benzyl-1-(3-chlorobenzyl)piperidine. This method has been optimized over the years to improve the yield and purity of the compound.

Scientific Research Applications

4-benzyl-1-(3-chlorobenzyl)piperidine has been extensively studied for its potential therapeutic applications in various fields of research. It has shown promising results in the treatment of depression, anxiety, and addiction. 4-benzyl-1-(3-chlorobenzyl)piperidine has also been studied for its analgesic properties and has been found to be effective in the management of chronic pain.